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Compound of Interest

Compound Name: 4-Desmethoxy Omeprazole-d3

Cat. No.: B587879 Get Quote

Comparative Fragmentation Analysis: 4-
Desmethoxy Omeprazole-d3 vs. Omeprazole
For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the mass spectrometry fragmentation

patterns of 4-Desmethoxy Omeprazole-d3 and its parent compound, omeprazole. This

information is crucial for researchers involved in pharmacokinetic studies, metabolite

identification, and bioanalytical method development utilizing deuterated internal standards.

Data Presentation: Quantitative Fragmentation
Analysis
The following table summarizes the key mass spectrometry data for omeprazole and provides

predicted values for 4-Desmethoxy Omeprazole-d3. The predictions for the deuterated analog

are based on the known fragmentation pathways of omeprazole and the structural differences

between the two molecules.
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Analyte
Molecular
Formula

Molecular
Weight ( g/mol
)

Precursor Ion
(m/z) [M+H]⁺

Major Product
Ions (m/z)

Omeprazole C₁₇H₁₉N₃O₃S 345.42 346.1

198.1, 180.1,

149.1, 136.1,

121.1[1]

4-Desmethoxy

Omeprazole-d3
C₁₆H₁₄D₃N₃O₂S 318.41 319.4 (Predicted)

201.1, 183.1,

149.1 (Predicted)

Note: The fragmentation data for 4-Desmethoxy Omeprazole-d3 is predicted based on the

fragmentation of omeprazole. Experimental data for the deuterated analog was not available in

the searched resources. The predicted fragments for the deuterated compound account for the

deuterium labeling on the methoxy group of the benzimidazole moiety.

Experimental Protocols
A typical experimental workflow for comparative fragmentation analysis involves the use of

high-performance liquid chromatography (HPLC) coupled with tandem mass spectrometry

(MS/MS).

1. Sample Preparation: Standard solutions of omeprazole and 4-Desmethoxy Omeprazole-d3
are prepared in a suitable solvent, typically methanol or acetonitrile, to a concentration of

approximately 1 µg/mL.

2. Chromatographic Separation:

HPLC System: A standard HPLC system equipped with a C18 reversed-phase column is

commonly used.

Mobile Phase: A gradient elution is often employed, starting with a higher proportion of

aqueous phase (e.g., water with 0.1% formic acid) and gradually increasing the organic

phase (e.g., acetonitrile with 0.1% formic acid). This allows for the separation of the analytes

from any potential impurities.

Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.
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Injection Volume: A small volume, usually 5-10 µL, of the standard solution is injected.

3. Mass Spectrometric Analysis:

Mass Spectrometer: A triple quadrupole or a high-resolution mass spectrometer (e.g., Q-

TOF, Orbitrap) is used for fragmentation analysis.

Ionization Source: Electrospray ionization (ESI) in the positive ion mode is the most common

technique for these compounds.

MS1 Scan (Full Scan): Initially, a full scan is performed to determine the m/z of the

protonated molecular ions ([M+H]⁺) for both omeprazole and 4-Desmethoxy Omeprazole-
d3.

MS2 Scan (Product Ion Scan): A product ion scan is then performed for each precursor ion.

The precursor ion is selected in the first quadrupole, fragmented in the collision cell (using a

collision gas like argon or nitrogen), and the resulting fragment ions are analyzed in the third

quadrupole.

Collision Energy: The collision energy is optimized to produce a rich fragmentation spectrum.

This typically ranges from 10 to 40 eV.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the comparative fragmentation

analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [comparative fragmentation analysis of 4-Desmethoxy
Omeprazole-d3 and omeprazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b587879#comparative-fragmentation-analysis-of-4-
desmethoxy-omeprazole-d3-and-omeprazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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